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Compound of Interest

Compound Name: 2-Chloronicotinamide

Cat. No.: B082574 Get Quote

An In-depth Technical Guide on the Solubility of 2-Chloronicotinamide in Common Organic

Solvents

For researchers, scientists, and professionals in drug development, a thorough understanding

of the solubility of active pharmaceutical ingredients (APIs) is fundamental. This technical guide

provides a detailed overview of the solubility of 2-Chloronicotinamide (2-CNA), a key

intermediate in the synthesis of various pharmaceutical compounds. This document presents

quantitative solubility data, comprehensive experimental protocols, and visual representations

of the methodologies involved.

Physicochemical Properties of 2-
Chloronicotinamide

Property Value

IUPAC Name 2-chloropyridine-3-carboxamide

Molecular Formula C₆H₅ClN₂O

Molecular Weight 156.57 g/mol

CAS Number 10366-35-5

Melting Point 164-167 °C
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Quantitative Solubility Data
The mole fraction solubility of 2-Chloronicotinamide was determined in several pure organic

solvents and water across a range of temperatures. The following table summarizes these

findings, providing a clear comparison of solubility in different solvent systems.

Table 1: Mole Fraction Solubility (x) of 2-Chloronicotinamide in Pure Solvents at Various

Temperatures (T/K)[1]

T/K Water (x * 10³)

N,N-
Dimethylforma
mide (DMF) (x
* 10³)

N,N-
Dimethylaceta
mide (DMAC)
(x * 10³)

2-
Methoxyethan
ol (EGME) (x *
10³)

278.15 1.83 221.71 296.53 45.28

283.15 2.15 243.86 325.82 52.17

288.15 2.53 267.92 357.98 60.01

293.15 2.98 294.01 393.21 68.89

298.15 3.52 322.25 431.75 78.93

303.15 4.15 352.79 473.83 90.25

308.15 4.90 385.78 519.71 103.01

313.15 5.79 421.38 569.65 117.36

318.15 6.84 459.78 623.94 133.48

323.15 8.08 501.19 682.89 151.55

Experimental Protocols
The determination of solubility is a critical experimental procedure. Below are detailed

methodologies commonly employed for assessing the solubility of organic compounds like 2-
Chloronicotinamide.

Isothermal Equilibrium Method
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This widely used method involves saturating a solvent with the solute at a constant

temperature and then determining the concentration of the dissolved solute.

Apparatus:

Jacketed glass vessel for temperature control

Magnetic stirrer and stir bars

Constant temperature water bath

Syringe filters (e.g., 0.45 µm PTFE)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

An excess amount of 2-Chloronicotinamide is added to a known volume of the selected

solvent in the jacketed glass vessel.

The vessel is sealed to prevent solvent evaporation.

The mixture is agitated using a magnetic stirrer at a constant temperature, maintained by the

circulating water bath, for a sufficient time to reach equilibrium (typically 24-48 hours).

After stirring, the solution is allowed to stand undisturbed for several hours to allow

undissolved solids to settle.

A sample of the supernatant is withdrawn using a pre-heated or pre-cooled syringe to match

the experimental temperature.

The sample is immediately filtered through a syringe filter to remove any undissolved

particles.

The filtered solution is then diluted with an appropriate solvent.
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The concentration of 2-Chloronicotinamide in the diluted sample is determined using a

validated analytical method, such as HPLC or UV-Vis spectrophotometry.

The mole fraction solubility is calculated from the determined concentration.

Laser Monitoring Technique (Dynamic Method)[1]
This dynamic method involves observing the dissolution of a solid solute in a solvent as the

temperature is changed at a constant rate.

Apparatus:

Jacketed glass vessel

Laser transmitter and receiver

Magnetic stirrer

Programmable thermostatic bath

Digital temperature probe

Procedure:

A known mass of 2-Chloronicotinamide and the solvent are added to the jacketed glass

vessel.

The solution is continuously stirred.

The temperature of the system is gradually increased at a slow, constant rate (e.g., 0.1

K/min) using the programmable thermostatic bath.

A laser beam is passed through the solution, and the intensity of the transmitted light is

monitored by a receiver.

As the temperature increases, the solid solute dissolves, and the turbidity of the solution

decreases.
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The temperature at which the last solid particle dissolves, indicated by a sharp increase in

the intensity of the transmitted light, is recorded as the saturation temperature for that

specific composition.

This process is repeated for different compositions of solute and solvent to generate a

solubility curve.

Diagrams
The following diagrams illustrate the experimental workflow for determining solubility.
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Caption: Workflow for the Isothermal Equilibrium Solubility Method.
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Caption: Workflow for the Dynamic Laser Monitoring Solubility Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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